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Compound of Interest

Compound Name: 2,6-Dibromo-4-isopropylaniline

Cat. No.: B1295397 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide addresses the thermochemical properties of 2,6-Dibromo-4-
isopropylaniline. Due to a lack of available experimental data in the current literature for this

specific compound, this document provides a comprehensive overview of the established

experimental methodologies that are essential for determining its thermochemical profile. The

guide details the protocols for bomb calorimetry to ascertain the enthalpy of formation and

differential scanning calorimetry for measuring heat capacity and enthalpies of phase

transitions. Furthermore, it presents the known physical properties of 2,6-Dibromo-4-
isopropylaniline and includes detailed diagrams of the experimental workflows to aid in the

design and execution of studies aimed at characterizing its thermodynamic behavior. This

guide serves as a foundational resource for researchers and professionals in drug

development and materials science who require a thorough understanding of the energetic

properties of halogenated anilines.

Introduction
2,6-Dibromo-4-isopropylaniline is a substituted aniline compound with potential applications

in organic synthesis and as an intermediate in the development of pharmaceuticals and other

specialty chemicals. A comprehensive understanding of its thermochemical properties, such as

enthalpy of formation, entropy, and heat capacity, is crucial for process optimization, safety

assessments, and predicting its behavior in various chemical and biological systems.
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As of the date of this publication, a thorough search of the scientific literature has revealed an

absence of experimentally determined or theoretically calculated thermochemical data

specifically for 2,6-Dibromo-4-isopropylaniline. Therefore, this guide focuses on providing the

necessary theoretical background and detailed experimental protocols for researchers to

determine these vital parameters. The methodologies described herein are standard and widely

accepted for the characterization of solid organic compounds.

Physicochemical Properties of 2,6-Dibromo-4-
isopropylaniline
While specific thermochemical data is not available, the basic physical and chemical identifiers

for 2,6-Dibromo-4-isopropylaniline have been reported. These are summarized in the table

below for easy reference.

Property Value Source(s)

IUPAC Name
2,6-dibromo-4-(propan-2-

yl)aniline
[1]

CAS Number 10546-65-3 [2][3][4]

Molecular Formula C₉H₁₁Br₂N [1][3][4][5]

Molecular Weight 293.00 g/mol [6]

Melting Point 45°C to 47°C [4]

Physical Form Solid Powder [1][2]

Appearance
Cream or pale pink or pale

green
[1][7]

InChI Key
CJEBZUFROMNDEK-

UHFFFAOYSA-N
[1][4]

SMILES
CC(C)C1=CC(Br)=C(N)C(Br)=

C1
[1]
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Experimental Protocols for Thermochemical Data
Determination
The following sections detail the standard experimental procedures for determining the key

thermochemical properties of a solid organic compound such as 2,6-Dibromo-4-
isopropylaniline.

The standard enthalpy of formation (ΔHf°) of an organic compound can be determined from its

enthalpy of combustion (ΔHc°). Bomb calorimetry is the primary technique used to measure the

heat released during the complete combustion of a substance in a constant-volume vessel.[8]

Experimental Procedure:

Sample Preparation: A precisely weighed sample (typically 0.5 - 1.0 g) of 2,6-Dibromo-4-
isopropylaniline is pressed into a pellet.[9] The pellet is then placed in a sample crucible

within the bomb calorimeter.

Fuse Wire: A length of fuse wire of known mass is attached to the electrodes of the bomb,

with the wire in contact with the sample pellet.[9]

Bomb Assembly and Pressurization: The bomb is sealed and purged of atmospheric nitrogen

to prevent the formation of nitric acid during combustion.[10] It is then filled with pure oxygen

to a pressure of approximately 25-30 atm.

Calorimeter Setup: The sealed bomb is placed in a calorimeter bucket containing a precisely

measured volume of water (e.g., 2000 mL). The bucket is situated within an insulating jacket

to create a nearly adiabatic system.[10] A high-precision thermometer and a stirrer are

submerged in the water.

Combustion and Data Acquisition: The system is allowed to reach thermal equilibrium. The

initial temperature of the water is recorded. The sample is then ignited by passing an electric

current through the fuse wire. The temperature of the water is recorded at regular intervals

until a maximum temperature is reached and the system begins to cool.[11]

Post-Reaction Analysis: After the experiment, the bomb is depressurized, and the interior is

inspected for any signs of incomplete combustion. The length of the unburned fuse wire is
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measured to determine the amount of wire that was consumed.[11]

Calculations:

The heat capacity of the calorimeter (Ccal) is first determined by combusting a standard

substance with a known heat of combustion, such as benzoic acid.[8]

The total heat released (qtotal) during the combustion of 2,6-Dibromo-4-isopropylaniline
is calculated from the temperature change (ΔT) and Ccal.

Corrections are made for the heat released by the combustion of the fuse wire.

The constant-volume heat of combustion (ΔUc°) is calculated from qtotal and the mass of

the sample.

The standard enthalpy of combustion (ΔHc°) is then calculated from ΔUc° using the

relationship ΔH = ΔU + Δ(pV).

Finally, the standard enthalpy of formation (ΔHf°) of 2,6-Dibromo-4-isopropylaniline is

calculated using Hess's Law, based on the balanced combustion reaction and the known

standard enthalpies of formation of the products (CO₂, H₂O, Br₂, and N₂).[12]
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Workflow for Bomb Calorimetry
Sample Preparation
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Calorimeter Setup
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Temperature Data Acquisition

Post-Reaction Analysis
(Measure Unburned Fuse)

Calculation of ΔHc°

Calculation of ΔHf° using Hess's Law
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Workflow for Bomb Calorimetry
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Differential Scanning Calorimetry (DSC) is a thermal analysis technique that measures the

difference in the amount of heat required to increase the temperature of a sample and a

reference as a function of temperature.[13] It is used to determine heat capacity (Cp) and the

enthalpy of phase transitions (e.g., melting, solid-solid transitions).

Experimental Procedure:

Sample Preparation: A small, accurately weighed sample (typically 3-10 mg) of 2,6-
Dibromo-4-isopropylaniline is placed in a DSC pan, which is then hermetically sealed.[14]

[15]

Instrument Setup: An empty, sealed DSC pan is used as a reference. The sample and

reference pans are placed in the DSC cell. The cell is purged with an inert gas, such as

nitrogen, to prevent oxidation.[14]

Temperature Program: The DSC is programmed to heat the sample and reference at a

constant rate (e.g., 10 °C/min) over a specified temperature range that includes the melting

point of the sample.[16]

Data Acquisition: The instrument measures the differential heat flow between the sample and

the reference as a function of temperature. The output is a thermogram plotting heat flow

versus temperature.[17]

Data Analysis:

Heat Capacity (Cp): The heat capacity of the sample can be determined from the

displacement of the baseline in the thermogram.

Enthalpy of Fusion (ΔHfus): The melting point is identified as the onset temperature of the

melting peak. The area under the melting peak is integrated to determine the enthalpy of

fusion.[14]

Entropy of Fusion (ΔSfus): The entropy of fusion can be calculated from the enthalpy of

fusion and the melting temperature (Tm) using the equation ΔSfus = ΔHfus / Tm.
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Workflow for Differential Scanning Calorimetry
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Workflow for Differential Scanning Calorimetry

Conclusion
While direct experimental thermochemical data for 2,6-Dibromo-4-isopropylaniline is

currently unavailable, this guide provides the essential framework and detailed methodologies

for its determination. The protocols for bomb calorimetry and differential scanning calorimetry
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are robust and widely applicable for characterizing the thermodynamic properties of solid

organic compounds. The data obtained from these experiments are fundamental for ensuring

the safe and efficient handling, processing, and application of 2,6-Dibromo-4-isopropylaniline
in research and industrial settings, particularly in the field of drug development where a

thorough understanding of a molecule's energetic landscape is paramount. Researchers are

encouraged to utilize these established methods to fill the existing data gap for this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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